Cas no 56768-60-6 ( )

• Product Name: &nbsp
• CAS No: 56768-60-6
• MF: C₁₄H₁₄N₂O₂S₂
• MW: 306.403160572052
• CID: 945931
• PubChem ID: 3643967
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID60394593
• NSC-221604
• NSC221604
• 4-(benzylsulfamoyl)benzenecarbothioamide
• AKOS009159700
• 56768-60-6
•  

• Inchi： 1S/C14H14N2O2S2/c15-14(19)12-6-8-13(9-7-12)20(17,18)16-10-11-4-2-1-3-5-11/h1-9,16H,10H2,(H2,15,19)
• InChI Key： IHOZTGMPOUXARZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N)=S)=CC=1)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.04982
• Monoisotopic Mass: 306.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 504°C at 760 mmHg
• Flash Point: 258.6°C
• Refractive Index: 1.66
• PSA: 72.19